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Compound of Interest

Compound Name: Lead(II) methacrylate

Cat. No.: B086146 Get Quote

Technical Support Center: Lead(II) Methacrylate
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage, handling, and use of lead(II)
methacrylate.

Frequently Asked Questions (FAQs)
Q1: What is Lead(II) Methacrylate and what are its common applications?

Lead(II) methacrylate (C₈H₁₀O₄Pb) is a metal-organic compound.[1] It is typically a white or

off-white solid powder.[1][2] Due to the presence of lead, it possesses properties that make it

useful in specialized research and industrial applications, including:

X-ray Shielding: It is incorporated into acrylic polymers to create transparent radiation-

shielding materials.[3]

Radio-opaque Resins: It can be used to prepare radio-opaque resins for techniques like

microvascular corrosion casting, allowing for radiographic imaging of vascular systems.[4]

Polymer Synthesis: It serves as a monomer or additive in the synthesis of polymers

designed for specific purposes, such as the selective adsorption of heavy metal ions from

aqueous solutions.[5][6]
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Perovskite Synthesis: It is used as a lead source in the synthesis of certain perovskite

materials for applications like gas sensors.[7]

Q2: What are the primary hazards associated with Lead(II) Methacrylate?

Lead(II) methacrylate is a hazardous substance and must be handled with extreme care. The

primary hazards include:

Acute Toxicity: Harmful if swallowed or inhaled.[2][8]

Reproductive Toxicity: May damage fertility or the unborn child.[2][8]

Organ Toxicity: Causes damage to organs (such as the nervous system, kidneys, and blood-

forming systems) through prolonged or repeated exposure.[2][3]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[2][8]

Due to these hazards, it is restricted to professional users, and all appropriate safety

precautions must be taken.[2]

Q3: How should I properly store Lead(II) Methacrylate?

Proper storage is crucial to maintain the stability of the compound and ensure safety.

Container: Keep the container tightly closed.[2]

Environment: Store in a dry, cool, and well-ventilated place.[2][9]

Light and Heat: Avoid direct sunlight and high temperatures, as heat can accelerate the

depletion of inhibitors and may lead to uncontrolled polymerization.[3][10]

Atmosphere: Do not store under an inert or oxygen-free atmosphere. The chemical inhibitors

mixed with methacrylates to prevent polymerization require the presence of dissolved

oxygen to be effective.[9]

Q4: What personal protective equipment (PPE) is required when handling Lead(II)
Methacrylate?
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Comprehensive PPE is mandatory to prevent exposure.

Gloves: Wear impervious chemical-resistant gloves.

Eye Protection: Use chemical safety goggles and a face shield.[3]

Body Protection: Wear a lab coat, apron, or coveralls to prevent skin contact.[3]

Respiratory Protection: If dust formation is possible or if working outside a fume hood, use a

dust-proof mask or a certified respirator.[3] All handling of the solid powder should be done in

a chemical fume hood to avoid inhalation.[2]

Q5: How should I dispose of Lead(II) Methacrylate waste?

Waste containing lead(II) methacrylate is considered hazardous waste.

Environmental Contamination: Do not dispose of it in regular trash or down the drain, as it is

highly toxic to aquatic life.[2][3]

Regulations: Disposal must follow all local, state, and federal regulations for hazardous

waste.

Procedure: Collect waste in a designated, labeled, and sealed container. Contact your

institution's environmental health and safety (EHS) office for proper disposal procedures.

Troubleshooting Guides
This section addresses specific issues that may arise during experiments involving lead(II)
methacrylate.

Issue 1: The lead(II) methacrylate powder appears discolored or clumpy.

Possible Cause: Moisture absorption or contamination. While lead(II) methacrylate itself is

a salt, related methacrylate compounds can be sensitive to moisture, which can affect purity

and performance.[7] Clumping indicates potential hydration.

Solution:
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Always store the compound in a desiccator or a tightly sealed container in a dry

environment.

If moisture is suspected, the powder can be gently dried in a vacuum oven at a low

temperature. Do not heat excessively, as this can promote unwanted polymerization.

If other contamination is suspected, the purity should be verified by analytical methods

before use.

Issue 2: Uncontrolled or premature polymerization occurs when using lead(II) methacrylate as

a monomer.

Possible Cause 1: Inhibitor Depletion. Methacrylate monomers are shipped with inhibitors to

prevent polymerization during storage. These inhibitors can be consumed over time,

especially if stored improperly (e.g., at high temperatures).[10]

Solution 1:

Check the expiration date of the compound.

Ensure the material has been stored according to the manufacturer's recommendations

(cool, dark, with oxygen present).

Adding more inhibitor is not recommended as a fix for depleted stock, as peroxide

concentration may already be high.[10] It is safer to use fresh material.

Possible Cause 2: Contamination. Contamination with peroxides, acids, bases, or other

radical initiators can trigger polymerization.

Solution 2:

Use clean, dry glassware and equipment.

Ensure all solvents and other reagents are pure and free from contaminants that could

initiate polymerization.

Possible Cause 3: Excessive Heat. Heating the monomer can overcome the inhibitor and

initiate thermal polymerization.
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Solution 3:

Avoid exposing the monomer to high temperatures during preparation and handling.

If the experimental protocol requires heating, add the lead(II) methacrylate monomer just

before the intended reaction time.

Issue 3: Poor solubility of lead(II) methacrylate in a chosen solvent.

Possible Cause: Lead(II) methacrylate is an ionic salt and its solubility can be limited in

non-polar organic solvents.

Solution:

Consult literature for appropriate solvents for your specific application.

Consider using coordinating solvents that can help solvate the lead ion.

For polymerization reactions, a solvent system in which both the monomer and the

resulting polymer are soluble is often required. If this is not possible, suspension or

emulsion polymerization techniques may be necessary.

Data Presentation
Table 1: Physical and Chemical Properties of Lead(II) Methacrylate

Property Value Reference(s)

CAS Number 1068-61-7 [2]

Molecular Formula C₈H₁₀O₄Pb [1]

Molecular Weight 377.36 g/mol [1]

Appearance White / Off-white solid powder [1][2]

Melting Point 62 °C [1]

Table 2: Hazard Identification and Safety Information
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Hazard Class GHS Code Description Reference(s)

Acute Toxicity (Oral) H302 Harmful if swallowed [2][8]

Acute Toxicity

(Inhalation)
H332 Harmful if inhaled [2][8]

Reproductive Toxicity H360
May damage fertility

or the unborn child
[2][8]

Specific Target Organ

Toxicity (Repeated

Exposure)

H373

May cause damage to

organs through

prolonged or repeated

exposure

[2][8]

Hazardous to the

Aquatic Environment

(Acute)

H400
Very toxic to aquatic

life
[2][8]

Hazardous to the

Aquatic Environment

(Chronic)

H410

Very toxic to aquatic

life with long lasting

effects

[2][8]

Experimental Protocols
Disclaimer:These protocols are illustrative examples and must be adapted and optimized for

specific experimental conditions. All work must be performed in a chemical fume hood with

appropriate personal protective equipment.

Protocol 1: Synthesis of a Lead(II)-Imprinted Polymer (IIP) for Selective Ion Adsorption

This protocol is based on the methodology for creating ion-imprinted polymers for the selective

removal of lead ions.[11]

Materials:

Lead(II) methacrylate (template source) or Lead(II) nitrate as template ion

2-Vinylpyridine (functional monomer)
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Ethylene glycol dimethacrylate (EGDMA, cross-linker)

2,2'-Azobisisobutyronitrile (AIBN, initiator)

Acetonitrile (porogenic solvent)

Hydrochloric acid (HCl, for template removal)

Procedure:

Template Complex Formation: In a flask, dissolve lead(II) methacrylate and 2-

vinylpyridine in acetonitrile. Stir for 1-2 hours to allow the formation of a complex between

the lead ion and the functional monomer.

Polymerization Mixture: Add EGDMA (cross-linker) and AIBN (initiator) to the solution.

Degassing: Purge the mixture with nitrogen gas for 15-20 minutes to remove dissolved

oxygen, which can inhibit radical polymerization.

Polymerization: Seal the flask and place it in a water bath or heating mantle at 60-70°C for

24 hours. A solid polymer block should form.

Grinding and Sieving: Crush the resulting polymer block into a powder using a mortar and

pestle. Sieve the particles to obtain a uniform size fraction.

Template Removal (Leaching): Wash the polymer particles repeatedly with a solution of

HCl (e.g., 2 M) to remove the lead(II) ions. This creates cavities within the polymer matrix

that are specific to the size and shape of the lead ion.

Final Washing: Wash the leached polymer particles with deionized water until the

washings are neutral (pH 7) to remove excess acid.

Drying: Dry the final IIP particles in a vacuum oven at a low temperature (e.g., 40-50°C).

The polymer is now ready for use in selective lead adsorption experiments.

Visualizations
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Experimental Workflow: Synthesis of Pb(II)-Imprinted
Polymer

1. Preparation

2. Polymerization

3. Processing

Mix Pb(II) Methacrylate &
Functional Monomer in Solvent

Add Cross-linker (EGDMA)
& Initiator (AIBN)

Purge with Nitrogen

Seal & Heat (60-70°C, 24h)

Grind & Sieve Polymer

Solid Polymer Formed

Leach Template Ion
(Wash with HCl)

Wash with DI Water to pH 7

Dry Final IIP Product

Ready for Adsorption Use
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Click to download full resolution via product page

Caption: Workflow for the synthesis of a lead(II)-imprinted polymer.

Troubleshooting Logic: Uncontrolled Polymerization
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Issue:
Uncontrolled Polymerization

Is the monomer
old or past its

expiration date?

Inhibitor likely depleted.
Use fresh stock.
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Check Storage Conditions
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Was it stored in a
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Use fresh stock.

No

Check for Contamination

Yes

Are all glassware, solvents,
and reagents clean

and pure?

Contaminant (e.g., peroxide)
initiated polymerization.
Use purified materials.

No

Consider Thermal Issues

Yes

Was the monomer
exposed to excessive

heat?

Thermal initiation occurred.
Maintain lower temperatures

during handling.

Yes

Consult further literature
for specific system

sensitivities.

No

Click to download full resolution via product page

Caption: Troubleshooting flowchart for uncontrolled methacrylate polymerization.
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Signaling Pathway: Mechanisms of Lead (Pb²⁺) Toxicity
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Caption: Key signaling pathways disrupted by lead (Pb²⁺) toxicity.[8][12][13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [proper storage and handling of lead(II) methacrylate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086146#proper-storage-and-handling-of-lead-ii-
methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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